6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide

• Molecular Formula: C22H24BrN3O2S
• Molecular Weight: 474.4 g/mol
• IUPAC Name: 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide
• InChI: InChI=1S/C22H24BrN3O2S/c1-15-6-8-16(9-7-15)14-24-20(27)5-3-2-4-12-26-21(28)18-13-17(23)10-11-19(18)25-22(26)29/h6-11,13H,2-5,12,14H2,1H3,(H,24,27)(H,25,29)
• InChI Key: AXPOTBOWPSZLPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CCCCCN2C(=O)C3=C(C=CC(=C3)Br)NC2=S

Description

6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide (CAS 422288-32-2) is a synthetic small molecule belonging to the quinazolinone class, a scaffold recognized as a "privileged structure" in medicinal chemistry due to its diverse biological potential . This compound features a bromo-substituted quinazolin-4-one core and a hexanamide chain linked to a 4-methylbenzyl group. Quinazolinones are of significant research interest because their lipophilicity can aid in penetrating cellular and tissue barriers, making them suitable for probing various biological targets . Recent research into quinazolin-4-one derivatives has highlighted their potential as inhibitors for key enzymatic targets, such as the SARS-CoV-2 main protease (Mpro), demonstrating the value of this chemical class in developing non-covalent, non-peptidic therapeutic agents . The specific substitutions on the quinazolinone ring, particularly at the 2, 3, and 6 positions, are known to critically influence its physicochemical properties and biological activity . This makes 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide a valuable chemical tool for researchers exploring structure-activity relationships (SAR), investigating new mechanisms of action, and screening for activity in areas such as oncology, immunology, and infectious diseases. This product is supplied with a minimum purity of 90% and is intended For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Formation of the Quinazoline Core

The quinazoline core is synthesized via cyclization of anthranilic acid derivatives. A common approach involves reacting 2-aminobenzoic acid with formamide under acidic conditions (e.g., concentrated HCl) at 120–140°C for 6–8 hours. Alternative methods use urea or ammonium acetate as cyclizing agents, though formamide yields superior results (Table 1).

Table 1: Comparison of Cyclizing Agents for Quinazoline Core Synthesis

Cyclizing Agent	Temperature (°C)	Time (h)	Yield (%)
Formamide	130	7	78
Urea	140	9	65
Ammonium acetate	120	8	72

Post-cyclization, the intermediate is purified via recrystallization from ethanol, achieving >95% purity .

Bromination of the Quinazoline Intermediate

Bromination introduces the 6-bromo substituent using bromine (Br₂) or N-bromosuccinimide (NBS). NBS in chloroform at 0–5°C for 2 hours achieves regioselective bromination with minimal diastereomer formation. Excess bromine in acetic acid at 25°C is less selective but faster (Table 2).

Table 2: Bromination Conditions and Outcomes

Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
NBS	Chloroform	0–5	2	85
Br₂	Acetic acid	25	1	76

The brominated product is isolated via vacuum filtration and washed with cold methanol to remove unreacted reagents .

Introduction of the Sulfanylidene Group

Thionation of the 2-oxoquinazoline to the sulfanylidene derivative employs thiourea in anhydrous dimethylformamide (DMF). Heating at 80°C for 4 hours under nitrogen affords the thione with 82% yield . Lawesson’s reagent is an alternative but requires longer reaction times (Table 3).

Table 3: Thionation Reagent Efficiency

Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiourea	DMF	80	4	82
Lawesson’s	Toluene	110	6	75

The product is purified via column chromatography (silica gel, ethyl acetate/hexane 1:3).

Coupling with N-[(4-Methylphenyl)methyl]hexanamide

The final step involves amide bond formation between the sulfanylidene-quinazoline and N-[(4-methylphenyl)methyl]hexanamide. EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) in dichloromethane (DCM) at 25°C for 12 hours yield the target compound (Table 4) .

Table 4: Coupling Agents and Solvent Optimization

Coupling System	Solvent	Time (h)	Yield (%)
EDCI/HOBt	DCM	12	88
DCC/DMAP	THF	18	79

Post-reaction, the crude product is washed with sodium bicarbonate and purified via preparative HPLC (C18 column, acetonitrile/water gradient) .

Industrial-Scale Production Considerations

Industrial synthesis prioritizes cost efficiency and environmental sustainability. Continuous flow reactors reduce reaction times by 40% compared to batch processes, while microwave-assisted synthesis enhances thionation yields to 89% . Green solvents like cyclopentyl methyl ether (CPME) replace DCM in coupling steps, aligning with EPA guidelines .

Comparative Analysis of Synthetic Routes

A comparative study of three routes highlights trade-offs between yield, purity, and scalability (Table 5). Route B (thiourea thionation + EDCI coupling) balances efficiency and practicality.

Table 5: Route Comparison for Industrial Feasibility

Route	Bromination Agent	Thionation Reagent	Coupling System	Overall Yield (%)
A	Br₂	Lawesson’s	DCC/DMAP	62
B	NBS	Thiourea	EDCI/HOBt	73
C	NBS	Thiourea	Flow reactor	81

Challenges and Optimization Strategies

Key challenges include:

• Regioselectivity in Bromination : NBS in chloroform minimizes diastereomers but requires strict temperature control.

• Sulfur Stability : Thiourea-based thionation demands anhydrous conditions to prevent oxidation to sulfonyl groups .

• Amide Coupling Efficiency : EDCI/HOBt outperforms DCC due to reduced racemization, critical for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Substitution: The bromine atom can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted quinazolinone derivatives.

Scientific Research Applications

Overview

6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide is a complex organic compound belonging to the quinazolinone class. Its unique molecular structure, characterized by a quinazolinone core, a bromo substituent, and a sulfanylidene group, contributes to its diverse pharmacological properties. This compound has garnered interest in medicinal chemistry for its potential applications in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities.

Biological Activities

The biological activities associated with 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide can be categorized into several areas:

Anticancer Activity

Preliminary studies suggest that this compound may exhibit anticancer properties through the modulation of cell signaling pathways. It may inhibit specific kinases involved in cancer cell proliferation, thereby offering potential therapeutic avenues for cancer treatment .

Antimicrobial Properties

Similar compounds within the quinazolinone class have demonstrated antimicrobial activity against various bacterial and fungal strains. The presence of the bromo and sulfanylidene groups may enhance the compound's ability to combat infections .

Enzyme Inhibition

The compound may act as an inhibitor of critical enzymes such as acetylcholinesterase (AChE) and urease, which play significant roles in physiological processes. This inhibition could have implications for neurodegenerative diseases and other conditions influenced by these enzymes .

Kinase Inhibition

The quinazolinone core allows for potential inhibition of kinases that are crucial for cancer cell growth and survival.

Enzyme Interaction

By inhibiting enzymes like AChE, the compound may influence neurotransmitter levels, providing therapeutic avenues in treating neurodegenerative diseases.

Case Studies and Research Findings

Several studies have documented the biological activities and potential applications of quinazolinone derivatives similar to this compound:

• Antimicrobial Activity : A study reported that derivatives of quinazolinones exhibited significant antimicrobial effects against various strains, indicating that modifications in structure can enhance efficacy .
• Anticancer Properties : Research has shown that certain quinazolinone derivatives can effectively inhibit tumor growth in vitro and in vivo by targeting specific cellular pathways involved in cancer progression.
• Enzyme Inhibition Studies : Experimental assays have demonstrated that compounds with similar structures can inhibit key enzymes involved in metabolic pathways, suggesting potential applications in drug design aimed at treating metabolic disorders.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The quinazolinone core is known to bind to active sites of enzymes, inhibiting their activity. The bromine and sulfur atoms may also play a role in enhancing the binding affinity and specificity of the compound.

Comparison with Similar Compounds

6-(6-Bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[2-(4-chlorophenyl)ethyl]hexanamide

• Key Difference : Replacement of the 4-methylbenzyl group with a 4-chlorophenethyl moiety.
• However, the phenethyl group may reduce solubility compared to the benzyl group in the parent compound .

N-[(4-Methylphenyl)methyl]-6-[6-(morpholin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl]hexanamide

• Key Difference: Morpholine substitution at position 6 of the quinazolinone ring.
• Impact: Morpholine introduces a polar, water-solubilizing group, which may improve pharmacokinetic properties. The molecular weight increases (480.6 g/mol vs.

Variations in the Amide Linker and Substituents

4-(6-Bromo-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(2-methoxybenzyl)butanamide

• Key Difference : Shorter butanamide chain and 2-methoxybenzyl group.
• Impact : The shorter chain reduces lipophilicity (clogP ~2.5 vs. ~3.8 for the parent compound), which may limit cellular uptake. The methoxy group could engage in hydrogen bonding with targets .

2-(6-Bromo-4-oxoquinazolin-3(4H)-yl)-N-(4-chloro-2-methylphenyl)acetamide

• Key Difference : Acetamide linker instead of hexanamide and a 4-chloro-2-methylphenyl group.
• The chloro-methylphenyl group enhances steric bulk, possibly improving selectivity for specific enzymes .

Functional Group Replacements

4-[(E)-2-{3-(4-Bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl}ethenyl]benzene-1-sulfonamide (1d)

• Key Difference : Sulfonamide group replaces the sulfanylidene-hexanamide chain.
• Impact : Sulfonamide derivatives often exhibit enhanced solubility and kinase inhibition. IR data (1,338–1,165 cm⁻¹ for SO₂ stretching) confirms the presence of the sulfonamide group, which may improve binding to ATP pockets in kinases .

6-(5-((2-Cyanoquinolin-4-yl)(methyl)amino)-2-methoxyphenoxy)-N-((tetrahydro-2H-pyran-2-yl)oxy)hexanamide (8d)

• Key Difference: Cyanoquinoline and tetrahydropyranyloxy groups.
• Impact: The cyano group increases electrophilicity, while the tetrahydropyranyloxy group may act as a prodrug moiety, enhancing metabolic stability .

Antimicrobial Activity

• Parent Compound: No direct activity data provided, but quinazolinones with sulfanylidene groups are reported to inhibit bacterial efflux pumps .
• Combination Therapies: Hexanamide derivatives (e.g., N-(3-(2-hydroxyphenyl)-2,5-dioxoimidazolidin-1-yl)-6-(4-(trifluoromethyl)phenoxy)hexanamide) showed synergistic effects with ciprofloxacin, increasing bacterial mortality from 16.99% to ~40% .

Anti-Inflammatory and Analgesic Activity

• Quinazolinone-Naphthalene Hybrids: Compound 6b (6-bromo-2-((3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-ylamino)methyl)-3-(naphthalene-2-yl)quinazolin-4(3H)-one) demonstrated superior anti-inflammatory activity compared to phenylbutazone, highlighting the role of naphthalene substitutions .

Biological Activity

The compound 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide is a member of the quinazolinone family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{22}H_{24}BrN_{3}O_{2}S$ with a molecular weight of approximately 474.42 g/mol. Its structure includes a quinazolinone core, which is known for various pharmacological properties.

Property	Value
Molecular Formula	C22H24BrN3O2S
Molecular Weight	474.42 g/mol
Structural Features	Quinazolinone core, hexanamide linkage, bromo and sulfanylidene groups

Anticancer Properties

Quinazolinone derivatives, including this compound, have shown promising anticancer activities. Studies suggest that the presence of halogen atoms (like bromine) at the 6-position of the quinazoline ring enhances anticancer effects by improving interactions with key biological targets such as kinases and proteases involved in cell signaling pathways .

Preliminary investigations indicate that 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide may exhibit selective cytotoxicity against cancer cell lines. For instance, related compounds have demonstrated IC50 values indicating significant potency against MCF-7 (breast cancer) and SW480 (colon cancer) cell lines .

The mechanism by which this compound exerts its biological effects is likely through the inhibition of specific enzymes or receptors that play critical roles in cancer progression. Molecular docking studies have suggested that it interacts with the epidermal growth factor receptor (EGFR), potentially blocking its activity and thus inhibiting tumor growth .

Case Studies

• Cytotoxicity Evaluation : A study evaluated various quinazoline derivatives for their cytotoxic effects. The results indicated that compounds with similar structures to 6-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-[(4-methylphenyl)methyl]hexanamide exhibited significant cytotoxicity against several cancer cell lines while sparing normal cells .
• Structure–Activity Relationship (SAR) : Research has shown that modifications to the quinazoline core can significantly impact biological activity. For example, variations in substituents at the 2-position of the quinazoline ring were found to influence anticancer efficacy, suggesting that further optimization of this compound could enhance its therapeutic potential .

Q & A

Q. What are the optimal synthetic routes and critical reaction conditions for synthesizing this quinazoline derivative?

The synthesis typically involves multi-step reactions, including:

• Step 1 : Formation of the quinazolinone core via cyclization under acidic or basic conditions, often using reagents like EDCI for coupling .
• Step 2 : Introduction of the sulfanylidene group through thiolation reactions, requiring controlled temperatures (e.g., 60–80°C) and solvents such as DMF or dichloromethane .
• Step 3 : Alkylation or amidation of the hexanamide side chain, with purification via column chromatography to achieve >95% purity . Key challenges include avoiding side reactions at the bromo-substituted position and ensuring regioselectivity during functionalization .

Q. How can researchers confirm the structural integrity of this compound post-synthesis?

Use a combination of:

• NMR spectroscopy : 1H and 13C NMR to verify substituent positions (e.g., bromo, sulfanylidene) and backbone connectivity .
• Mass spectrometry : High-resolution MS (HRMS) to confirm molecular weight (e.g., C₂₄H₂₅BrN₃O₂S, expected [M+H]+ = 506.07) .
• X-ray crystallography : For unambiguous 3D structural determination if single crystals are obtainable .

Q. What are the recommended storage conditions to maintain compound stability?

Store under inert gas (argon or nitrogen) at –20°C in amber vials to prevent oxidation of the sulfanylidene group and degradation of the quinazolinone core .

Advanced Research Questions

Q. How can computational modeling guide the optimization of this compound’s bioactivity?

• Docking studies : Use software like AutoDock Vina to predict binding affinity with target proteins (e.g., kinases or inflammatory mediators) .
• DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to identify reactive sites for functionalization .
• MD simulations : Assess stability of ligand-protein complexes over time to prioritize derivatives for synthesis .

Q. What strategies resolve contradictions in reported synthetic yields for similar quinazoline derivatives?

• Reaction monitoring : Use in situ techniques like FT-IR or HPLC to identify intermediates and optimize stepwise yields .
• Solvent screening : Test polar aprotic solvents (e.g., DMSO vs. DMF) to enhance solubility of intermediates .
• Catalyst optimization : Evaluate palladium or copper catalysts for cross-coupling reactions involving the bromo substituent .

Q. How can researchers design assays to elucidate the compound’s mechanism of action in autoimmune disease models?

• In vitro : Measure inhibition of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in macrophage cell lines using ELISA .
• In vivo : Administer the compound in murine collagen-induced arthritis models, monitoring joint inflammation via histopathology .
• Target validation : Use CRISPR-Cas9 knockdown of suspected targets (e.g., JAK/STAT pathway proteins) to confirm specificity .

Q. What analytical methods are critical for detecting degradation products under physiological conditions?

• LC-MS/MS : Track hydrolysis of the hexanamide side chain or oxidation of the sulfanylidene group in simulated gastric fluid (pH 2.0) .
• Stability-indicating HPLC : Develop gradient methods to separate degradation products from the parent compound .

Methodological Considerations for Data Interpretation

Q. How should researchers address discrepancies in biological activity data across studies?

• Dose-response validation : Replicate assays across multiple cell lines (e.g., HEK293 vs. HeLa) to rule out cell-type-specific effects .
• Metabolic stability testing : Evaluate liver microsomal stability to determine if inactive metabolites explain variability .
• Batch analysis : Compare activity of independently synthesized batches to identify impurities affecting results .

Q. What experimental designs improve the reproducibility of quinazoline derivative synthesis?

• DoE (Design of Experiments) : Use factorial designs to optimize temperature, solvent ratios, and catalyst loading .
• In-line analytics : Implement PAT (Process Analytical Technology) tools like ReactIR for real-time reaction monitoring .